molecular formula C5H8N2O B8325633 1-Diazo-2-pentanone

1-Diazo-2-pentanone

Cat. No.: B8325633
M. Wt: 112.13 g/mol
InChI Key: DLRGYMDHPDGMHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Diazo-2-pentanone is a useful research compound. Its molecular formula is C5H8N2O and its molecular weight is 112.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H8N2O

Molecular Weight

112.13 g/mol

IUPAC Name

1-diazopentan-2-one

InChI

InChI=1S/C5H8N2O/c1-2-3-5(8)4-7-6/h4H,2-3H2,1H3

InChI Key

DLRGYMDHPDGMHJ-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100 ml quantity of diazomethane ether solution (containing 2.8 g of diazomethane) is prepared from 10 g of N-methyl-N-nitrosourea. To the diazomethane ether solution is added dropwise 1.7 g of n-butyl chloride with ice-cooling, and the mixture is thereafter stirred for 30 minutes. Nitrogen gas is passed through the reaction mixture at room temperature to remove the excess of diazomethane therefrom. The ethereal solution is distilled in a vacuum, and the residue is purified by column chromatography (silica gel, developed with chloroform) to give 1.75 g of light yellow oily 1-diazo-2-pentanone (yield 97.8%).
Quantity
10 g
Type
reactant
Reaction Step One
Name
diazomethane ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.7 g
Type
reactant
Reaction Step Two

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